Cas no 5471-53-4 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-morpholin-4-ylbutanoate
- 4-morpholin-4-yl-butyric acid methyl ester
- 4-Morpholinobuttersaeuremethylester
- 4-Morpholino-buttersaeure-methylester
- AC1L2CQJ
- BB_SC-8277
- BBL011899
- methyl 4-(morpholin-4-yl)butanoate
- methyl 4-morpholinobutanoate
- methyl 4-morpholinobutyrate
- NSC26584
- Methyl gamma-morpholinobutyrate
- starbld0044314
- Methyl 4-(4-morpholinyl)butanoate
- NSC-26584
- CS-0117921
- AKOS000113939
- VS-03108
- 5471-53-4
- SCHEMBL11738960
- DTXSID60275474
- STK946258
- QZYHXBPEHSABEW-UHFFFAOYSA-N
- CHEMBL1193198
-
-
- Inchi: 1S/C9H17NO3/c1-12-9(11)3-2-4-10-5-7-13-8-6-10/h2-8H2,1H3
- InChI Key: QZYHXBPEHSABEW-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CCCC(=O)OC
Computed Properties
- Exact Mass: 187.12091
- Monoisotopic Mass: 187.120843
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8
- XLogP3: 0.1
Experimental Properties
- Density: 1.045
- Boiling Point: 268.3°C at 760 mmHg
- Flash Point: 116.1°C
- Refractive Index: 1.455
- PSA: 38.77
- LogP: 0.20970
Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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